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Compound of Interest

Compound Name: GC813

Cat. No.: B1192734 Get Quote

Introduction

GC-813CT is a tungsten carbide grade material specifically designed for high-performance

tooling applications.[1][2] Its unique composition, which includes a mixed-grain tungsten

carbide matrix, cobalt binder, and tantalum carbide, provides a superior combination of wear

resistance, impact resistance, and galling resistance.[1][2] These properties make it an

excellent candidate for various components within progressive die tooling, where longevity and

precision are paramount. Progressive die stamping involves multiple simultaneous operations

to transform a strip of metal into a finished part, demanding robust tooling that can withstand

high stresses and maintain sharp cutting edges.

Material Composition and Properties

The performance of GC-813CT in progressive die tooling is directly attributable to its carefully

engineered composition and resulting physical properties.

Composition:

Tungsten Carbide (WC): 86.5% (mixed grain sizes of 1.0 and 4.5 microns)[1]

Cobalt (Co): 10.5%[1]

Tantalum Carbide (TaC): 2.0%[1]

Other: 1.0%[1]
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This multi-grain structure, combined with a medium cobalt binder content, creates a material

that is both highly resistant to wear and capable of withstanding impacts. The addition of

tantalum carbide is crucial for preventing galling, a form of adhesive wear that is common when

stamping materials like cold-rolled steels and stainless steels.[1][2] Furthermore, a corrosion-

resistant additive helps to prevent binder leaching during electrical discharge machining (EDM)

and protects against corrosion during tool storage.[1][2]

Physical and Mechanical Properties:

Property Value ASTM Standard

Hardness 90.0 - 91.5 HRA B294

Density 14.17 - 14.37 g/cc B311

Average Transverse Rupture

Strength
460,000 psi B406

Porosity A02-B00-C00 B276

(Data sourced from General Carbide GC-813CT Grade Data Sheet)[1][2]

Performance Characteristics:

Characteristic Performance Level

Wear Resistance High

Impact Resistance Moderate-High

Galling Resistance High

Corrosion Resistance High

(Qualitative assessment based on material data sheets)[1][2]

Protocols for Application and Use
1. Material Selection and Component Application
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GC-813CT is recommended for the following components in progressive die tooling:

Punches: Especially for stamping abrasive or galling-prone materials. Its high wear and

galling resistance ensure a long service life and clean-cut features.

Dies: The material's high compressive strength and wear resistance make it suitable for die

inserts and cutting sections.

Lamination Tooling: Ideal for producing high volumes of laminations with consistent quality.[1]

[2]

Powder Metal Tooling: Suitable for compacting and sizing operations due to its excellent

wear resistance.[1][2]

Logical Workflow for Material Selection:

Caption: Workflow for selecting GC-813CT based on application.

2. Machining and Finishing Protocols

Grinding: Use diamond grinding wheels appropriate for tungsten carbide. Employ ample

coolant to prevent thermal cracking.

Electrical Discharge Machining (EDM): GC-813CT contains a corrosion-resistant additive

that minimizes binder leaching during EDM.[1][2] However, it is still recommended to use

appropriate EDM settings for carbide to achieve the desired surface finish and minimize the

heat-affected zone. A post-EDM polishing or lapping step can further enhance surface

integrity.

3. Heat Treatment

GC-813CT is a sintered carbide and does not undergo heat treatment in the same manner as

tool steels. Its properties are established during the manufacturing (sintering) process. No

subsequent heat treatment is required or recommended.

4. Operational Parameters
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Press Speed: While GC-813CT can handle high-speed applications, it is important to align

the press speed with the capabilities of the entire tooling system and the material being

stamped to avoid excessive impact forces.

Lubrication: Proper lubrication is critical to minimize friction and wear, even with the

material's inherent galling resistance. The choice of lubricant should be appropriate for the

material being stamped.

Signaling Pathway for Tool Wear and Mitigation:

Stamping Operation

Friction and Abrasion Adhesive Wear (Galling) Mechanical Impact

Tool Wear

Premature Tool Failure

GC-813CT High Wear Resistance GC-813CT Galling Resistance (TaC) GC-813CT Impact Resistance

Click to download full resolution via product page

Caption: How GC-813CT properties mitigate common tool wear mechanisms.

Conclusion

GC-813CT is a high-performance tungsten carbide grade that offers significant advantages in

progressive die tooling applications. Its unique combination of wear resistance, impact

strength, and particularly its resistance to galling, makes it a reliable choice for demanding

stamping operations. By following the recommended application and machining protocols,

users can maximize the performance and lifespan of tooling components made from GC-

813CT, leading to improved productivity and part quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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